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Introduction

The rock art of the Hoggar Mountains in the central Sahara, Algeria, represents a significant
cultural heritage, offering insights into the prehistoric life, environment, and beliefs of the
region's former inhabitants. Determining the age of this rock art is crucial for its interpretation
and for understanding the timeline of human occupation and climatic changes in the Sahara.
Direct dating of the rock art has proven challenging. Consequently, a combination of relative
dating technigues and absolute dating of associated materials provides the current
chronological framework.

These application notes provide an overview of the principal dating methods applicable to the
rock art of the Hoggar Mountains, with a focus on Optically Stimulated Luminescence (OSL)
dating of associated sediments and Accelerator Mass Spectrometry (AMS) radiocarbon dating
of organic materials, which, while not yet successfully applied directly to Hoggar rock art,
remains a key potential method.

Chronological Framework of Hoggar Mountains
Rock Art

The chronology of the rock art in the Hoggar Mountains and the wider Central Sahara is
primarily based on a sequence of distinct stylistic periods. The absolute ages for these periods
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are derived from indirect dating of associated archaeological and geological contexts. There is
an ongoing debate between a "long chronology,” which posits an earlier onset of rock art
production, and a "short chronology,” which suggests a more recent beginning.

L. . General Chronology (Years L
Stylistic Period Key Characteristics
Before Present)

Characterized by paintings of
figures with round, featureless
heads and often floating or
ethereal bodies. OSL dating of

Round Head Period c. 10,000 - 8,000 BP sediments at sites in the
nearby Tassili n'Ajjer suggests
that the production of these
paintings occurred after 9,000-
10,000 years ago.[1]

Dominated by depictions of
domesticated cattle, sheep,

Pastoral Period c. 7,500 - 4,000 BP and goats, as well as scenes
of daily life, herding, and
hunting.

Marked by the appearance of

horses, often with chariots,

Horse Period c. 3,000 - 2,000 BP S -
indicating increased mobility
and new cultural influences.
The most recent phase,
characterized by engravings

) and paintings of dromedary

Camel Period c. 2,000 BP - Present

camels, reflecting the
increasing aridification of the

Sahara.

Application Notes & Experimental Protocols
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Optically Stimulated Luminescence (OSL) Dating of
Associated Sediments

Application: OSL dating is an indirect method used to determine the last time mineral grains
(typically quartz) in sediments were exposed to sunlight. In the context of rock art, OSL can
date the burial of sediments that have accumulated over petroglyphs (engravings) or the
deposition of layers on which artists may have stood to create pictographs (paintings). This
provides a minimum age for the rock art.

Experimental Protocol: OSL Dating of Sediments Overlying Rock Art

This protocol is based on methodologies applied to Saharan rock art, such as the study by
Mercier et al. (2012) in the Tassili n'Ajjer.

1. Sample Collection:

« Identify rock art panels partially covered by sediment deposits.

» Under controlled, light-safe conditions (typically at night or using thick, light-proof materials),
collect sediment samples from directly overlying the rock art.

o Samples should be taken in opaque tubes or containers to prevent exposure to light, which
would reset the luminescence signal.

o Collect samples from different stratigraphic layers if present to establish a chronology of
deposition.

¢ Also, collect a sample of the host sediment at a sufficient distance from the rock art to
measure the environmental dose rate.

2. Laboratory Preparation:

e In a darkroom under safe-light conditions (typically red light), process the sediment samples.

» Treat the samples with hydrochloric acid (HCI) and hydrogen peroxide (H20:2) to remove
carbonates and organic matter.

e Sieve the samples to isolate the desired grain size, typically coarse-grained quartz (100-200
pHm).

» Etch the quartz grains with hydrofluoric acid (HF) to remove the outer layer that has been
affected by alpha radiation.

3. Luminescence Measurement:
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» Mount the purified quartz grains on stainless steel discs using a silicone spray.

e Use a luminescence reader equipped with a stimulation light source (e.g., blue LEDs for
quartz) and a sensitive detector to measure the OSL signal.

e The Single-Aliquot Regenerative-dose (SAR) protocol is a standard procedure for
determining the equivalent dose (De), which is the total radiation dose absorbed by the
quartz grains since their burial.

4. Dose Rate Determination:

» The environmental dose rate (Dr) is the rate at which the sediment has been exposed to
radiation from naturally occurring radioactive elements (uranium, thorium, potassium) in the
surrounding sediment and from cosmic rays.

e This is determined by analyzing the host sediment sample using techniques such as high-
resolution gamma spectrometry or inductively coupled plasma mass spectrometry (ICP-MS).

5. Age Calculation:

e The age of the sediment is calculated using the formula: Age = Equivalent Dose (De) / Dose
Rate (Dr).

Accelerator Mass Spectrometry (AMS) Radiocarbon
Dating of Pigments

Application: AMS radiocarbon dating can be used to directly date rock art that was created
using organic materials, such as charcoal or binders (e.g., plant sap, animal fats) mixed with
mineral pigments. While this method has not yet been successfully applied to the rock art of the
Hoggar Mountains, it remains a critical area of research. The following protocol is based on
successful applications in other regions of Africa.

Experimental Protocol: AMS Radiocarbon Dating of Carbon-Based Pigments

1. Sample Collection:

« ldentify rock art with pigments that are likely to contain organic carbon (e.g., black charcoal-
based paintings).

o Atwo-stage sampling strategy is often employed. First, a minuscule sample is taken for
characterization to confirm the presence of organic carbon.
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e If organic carbon is confirmed, a slightly larger sample (still typically less than a square
centimeter) is carefully removed from the rock face using sterile instruments.

o Detailed documentation, including high-resolution photographs, should be made before and
after sampling.

2. Sample Characterization:

» Analyze the pigment sample using non-destructive techniques such as Scanning Electron
Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS), Raman spectroscopy,
and Fourier Transform Infrared (FTIR) spectroscopy.

e This step is crucial to identify the composition of the pigment and any potential contaminants
(e.g., oxalates, modern organic matter).

3. Pre-treatment and Carbon Extraction:

e The goal of pre-treatment is to remove any contaminating carbon that is not original to the
paint.

e A common pre-treatment procedure is an acid-base-acid (ABA) wash. This involves
sequential treatment with hydrochloric acid (HCI) to remove carbonates, sodium hydroxide
(NaOH) to remove humic acids, and a final HCI wash.

o For very small samples, a low-temperature plasma oxidation technique can be used to
selectively remove organic carbon without affecting the mineral matrix.

4. AMS Measurement:

e The extracted carbon is converted to graphite.

e The graphite target is then analyzed in an Accelerator Mass Spectrometer to measure the
ratio of 14C to 12C and 3C.

e The measured *C concentration is used to calculate the radiocarbon age.

5. Calibration:

e The radiocarbon age is then calibrated to a calendar age range using a standard calibration
curve (e.g., IntCal20) to account for past variations in atmospheric **C concentration.

Visualizations
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Caption: Workflow for indirect and direct dating of rock art.
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Caption: Relationship between dating methods and rock art chronology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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